Cas no 1021264-36-7 (N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide)

• Product Name: N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide
• CAS No: 1021264-36-7
• MF: C₁₇H₂₁ClN₄O₃
• MW: 364.826642751694
• CID: 6563790
• Update Time: 2025-06-29

N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide

• Inchi： 1S/C17H21ClN4O3/c1-2-9-22-14(23)17(20-16(22)25)7-10-21(11-8-17)15(24)19-13-5-3-12(18)4-6-13/h3-6H,2,7-11H2,1H3,(H,19,24)(H,20,25)
• InChI Key： BABQQCCQHKZESF-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NC3=CC=C(Cl)C=C3)=O)CC2)C(=O)N(CCC)C1=O

Additional information on N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide

Introduction to N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide (CAS No. 1021264-36-7)

N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide, identified by its CAS number 1021264-36-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, characterized by its intricate arrangement of heterocyclic rings and functional groups, presents a unique framework for potential biological activity and pharmacological applications.

The compound's molecular architecture includes a triazaspiro[4.5]decane core, which is a fused system of a triazole ring and a decane ring. This spirocyclic motif is known for its stability and versatility in drug design, often contributing to enhanced binding affinity and selectivity. The presence of a 2,4-dioxo group and a 3-propyl substituent further modifies the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit multiple pharmacological effects simultaneously. The triazaspiro[4.5]decane scaffold has been explored for its activity in various therapeutic areas, including central nervous system disorders, inflammation, and anticancer applications. The specific substitution pattern in N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide suggests that it may interact with multiple receptors or enzymes, making it a promising candidate for further investigation.

The 4-chlorophenyl moiety is particularly noteworthy as chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to enhance metabolic stability and binding affinity. This group may contribute to the compound's interaction with biological targets by forming hydrophobic interactions or participating in π-stacking interactions. Additionally, the carboxamide functional group at the 8-position introduces a polar moiety that could facilitate solubility and cell membrane permeability, crucial factors for drug bioavailability.

The synthesis of N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The spirocyclic core formation is typically achieved through cyclization reactions involving azide intermediates or other functional groups that can undergo intramolecular reactions to form the spiro bond. The introduction of the 2,4-dioxo, 3-propyl, and carboxamide groups follows established synthetic protocols for heterocyclic chemistry.

Evaluation of the compound's pharmacological profile has revealed intriguing properties that warrant further exploration. Preclinical studies have indicated potential activity against various disease models, including those relevant to cancer biology and neurological disorders. The spirocyclic structure's ability to modulate protein-protein interactions or enzyme activity has been highlighted as a key mechanism of action for such compounds.

The chemical properties of N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide, such as solubility and stability under different conditions, are critical factors in determining its suitability for pharmaceutical development. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity.

In conclusion, N-(4-chlorophenyl)-2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide (CAS No. 1021264-36-7)